Cas no 3273-13-0 (Vanillic acid, ethyleneester (7CI,8CI))
3273-13-0 structure
Product Name:Vanillic acid, ethyleneester (7CI,8CI)
CAS No:3273-13-0
MF:C18H18O8
MW:362.330726146698
CID:320685
PubChem ID:226355
Update Time:2025-04-19
Vanillic acid, ethyleneester (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Vanillic acid, ethyleneester (7CI,8CI)
- 2-(4-hydroxy-3-methoxybenzoyl)oxyethyl 4-hydroxy-3-methoxybenzoate
- 1,2-Bis-vanilloyloxy-aethan
- 1,2-bis-vanilloyloxy-ethane
- 1.2-Divanilloyloxy-aethan
- 2-(4-hydroxy-3-methoxybenzoyl)oxyethyl-4-hydroxy-3-methoxybenzoate
- AC1L5EPG
- AC1Q6873
- AR-1I7363
- CHEMBL1163821
- CTK4G9201
- ethane-1,2-diyl bis(4-hydroxy-3-methoxybenzoate)
- ethane-1,2-diyl bis-(4-hydroxy-3-methoxybenzoate)
- NSC16735
- SureCN1356516
- SCHEMBL1356516
- 3273-13-0
- DTXSID10280412
- NSC-16735
-
- Inchi: 1S/C18H18O8/c1-23-15-9-11(3-5-13(15)19)17(21)25-7-8-26-18(22)12-4-6-14(20)16(10-12)24-2/h3-6,9-10,19-20H,7-8H2,1-2H3
- InChI Key: LQBNUOMEOUZICV-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)OC)O)=O)CCOC(C1C=CC(=C(C=1)OC)O)=O
Computed Properties
- Exact Mass: 362.10014
- Monoisotopic Mass: 362.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 9
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.337
- Boiling Point: 576.1°Cat760mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.587
- PSA: 111.52
Vanillic acid, ethyleneester (7CI,8CI) Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3273-13-0 (Vanillic acid, ethyleneester (7CI,8CI)) Related Products
- 2150-38-1(Methyl 3,4-dimethoxybenzoate)
- 1916-07-0(Methyl 3,4,5-trimethoxybenzoate)
- 6178-44-5(Ethyl 3,4,5-Trimethoxybenzoate)
- 1719-88-6(3,4,5-Trimethoxybenzoic Anhydride)
- 3943-74-6(Methyl vanillate)
- 10259-22-0(ETHYL 3-METHOXYBENZOATE)
- 54544-05-7(Methyl 3,4-bis(benzyloxy)benzoate)
- 3943-77-9(Ethyl 3,4-dimethoxybenzoate)
- 6702-50-7(Methyl isovanillate)
- 617-05-0(Ethyl vanillate)
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